Cas no 236750-63-3 (4,5-diethoxy-2-nitrobenzonitrile)

• Product Name: 4,5-diethoxy-2-nitrobenzonitrile
• CAS No: 236750-63-3
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 1415033
• PubChem ID: 1381990
• Update Time: 2025-04-20

4,5-diethoxy-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-diethoxy-2-nitrobenzonitrile
• SBB002453
• 4,5-diethoxy-2-nitrobenzenecarbonitrile
• ZERO/005011
• AC1LQSTV
• CTK6G0451
• MolPort-001-758-980
• STK776261
• ZINC01235055
• AKOS005618213
• SBB002453; 4,5-diethoxy-2-nitrobenzenecarbonitrile; ZERO/005011; AC1LQSTV; CTK6G0451; MolPort-001-758-980; STK776261; ZINC01235055; AKOS005618213;
• CS-0323924
• 236750-63-3
• DTXSID20362536
• Benzonitrile, 4,5-diethoxy-2-nitro-

• Inchi： 1S/C11H12N2O4/c1-3-16-10-5-8(7-12)9(13(14)15)6-11(10)17-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： XJCCPKMYZZWRLS-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(C#N)=CC=1OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.07970687g/mol
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.1Ų